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Compound of Interest

Compound Name: Silver dichromate

Cat. No.: B8822332

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling and disposal of
silver dichromate (Ag=Cr207). Adherence to these procedures is mandatory to mitigate the
significant health and environmental risks associated with this compound. Silver dichromate is
a potent oxidizing agent, a known carcinogen, a skin sensitizer, and is highly toxic to aquatic
life.[1][2][3][4]

Hazard Summary & Quantitative Data

Silver dichromate presents a dual threat due to the presence of both silver and hexavalent
chromium.[1] Hexavalent chromium compounds are carcinogenic and toxic, while silver
compounds can cause permanent tissue discoloration (argyria) with chronic exposure and are
environmentally harmful.[1][5]
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Hazard Classification

GHS Pictograms

Description

May intensify fire; oxidizer.[2]

Oxidizing Solid Danger
[3]
) o May cause cancer by
Carcinogenicity Danger ) ]
inhalation.[2][3][4]
) o ] May cause an allergic skin
Skin Sensitization Warning )
reaction.[2][3][4]
) o ] Very toxic to aquatic life with
Aquatic Toxicity Warning

long lasting effects.[2][3][4]

GHS pictograms are illustrative and based on hazard classifications.

Exposure Limits (as Cr(VI))

Limit Value

OSHA PEL (Permissible Exposure Limit)

5 pg/m3 (8-hour TWA)

NIOSH REL (Recommended Exposure Limit)

1 pg/m3 (10-hour TWA)

ACGIH TLV (Threshold Limit Value)

0.2 pg/m3 (8-hour TWA)

Data for hexavalent chromium compounds. Limits may vary by jurisdiction.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required to prevent exposure through all potential routes:

inhalation, dermal contact, and eye contact.
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PPE Category

Specification

Rationale

Hand Protection

Double Gloving: Inner nitrile
gloves with outer Silver
Shield® or equivalent

chemically resistant gloves.

Provides the highest level of
overall chemical resistance
against toxic and hazardous
chemicals.[6][7][8]

Eye & Face Protection

Chemical splash goggles and

a full-face shield.

Safety glasses are insufficient
as they do not provide a seal

against splashes and dust.[6]

Body Protection

A chemical-resistant apron
over a lab coat. For large
quantities or potential for
significant contamination,
Tychem® coveralls are

recommended.[6][9]

Protects against splashes and
contamination of personal
clothing.[6]

Respiratory Protection

A NIOSH/MSHA-approved air-

purifying respirator with a P100
filter for dusts. All work must be
conducted in a certified

chemical fume hood.[5][10]

Prevents inhalation of

carcinogenic dust particles.[2]

[5]

Operational Plan: Step-by-Step Handling Procedure

This workflow must be followed for all procedures involving silver dichromate.

3.1. Preparation Phase

» Designate Work Area: Cordon off a specific area for handling, preferably within a chemical

fume hood.

» Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the

certification is current.

o Assemble Materials: Gather all necessary equipment, including silver dichromate, spatulas,

weigh boats, glassware, and waste containers before opening the primary silver

dichromate container.
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» Don PPE: Put on all required PPE as specified in the table above.

3.2. Handling Phase

Work Within Fume Hood: Conduct all manipulations of silver dichromate powder
exclusively within the chemical fume hood.[5]

Minimize Dust Generation: Use gentle scooping and pouring techniques to avoid creating
airborne dust. Do not use a brush to sweep up spills.

Weighing: If weighing is required, perform it within the fume hood on a tared container.

Avoid Incompatibilities: Keep silver dichromate away from combustible materials, strong
reducing agents, alcohols, and strong acids.[3][4]

3.3. Post-Handling & Decontamination

o Clean Equipment: Decontaminate all non-disposable equipment that came into contact with
silver dichromate. A solution of sodium thiosulfate can be used to reduce the Cr(VI) and
solubilize the silver.

» Wipe Down Surfaces: Clean the work surface within the fume hood with a suitable
decontaminating solution and then with soap and water.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Start with outer
gloves, then the apron, face shield, and goggles. Remove the inner gloves last. Wash hands
thoroughly with soap and water.

o Segregate Contaminated PPE: All disposable PPE must be treated as hazardous waste.
Disposal Plan

All silver dichromate waste is classified as hazardous and must be disposed of accordingly.
e Solid Waste:

o Collect all solid silver dichromate waste, including contaminated weigh boats and wipes,
in a clearly labeled, sealed, and chemically resistant container.
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o The label must read: "Hazardous Waste: Silver Dichromate (Contains Hexavalent
Chromium and Silver)".

e Liquid Waste:

o Agueous solutions containing silver dichromate should not be disposed of down the
drain.[10]

o Collect all liquid waste in a designated, sealed, and labeled hazardous waste container.

o An alternative for specialized labs is to precipitate the silver as silver chloride using
sodium chloride.[11] The resulting precipitate and the remaining liquid (containing
chromate) must still be disposed of as hazardous waste.

o Contaminated PPE:
o All disposable PPE used during the handling process is considered hazardous waste.

o Place all contaminated PPE in a designated hazardous waste bag or container for
collection.

» Waste Collection:
o Store all hazardous waste containers in a designated satellite accumulation area.

o Arrange for pickup by a certified hazardous waste disposal company.[12] Do not mix with
other waste streams.[3]

Emergency Procedures

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes and seek medical attention.[3][5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention from an
ophthalmologist.[3][5]
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[3][5]

« Spill:

o For small spills, carefully vacuum or sweep up the material using a HEPA-filtered vacuum
or wet methods to avoid dust generation. Place in a sealed container for disposal.

o Do not use combustible materials (like paper towels) for cleanup without prior dampening.

o For large spills, evacuate the area and contact the institution's environmental health and

safety department.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of silver dichromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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